Aluminum phosphide

• IUPAC Name: alumanylidynephosphane
• InChI: InChI=1S/Al.P
• InChI Key: PPNXXZIBFHTHDM-UHFFFAOYSA-N
• Canonical SMILES: [Al]#P
• Molecular Formula: AlP
• Molecular Weight: 57.955300 g/mol
• Physical Description: Aluminum phosphide is a dark gray or dry, yellow, crystalline solid. It reacts with moisture to give phosphine, a flammable and poisonous gas. Normally, phosphine will spontaneously ignite upon contact with air. If there is an excess of water, the phosphine fire will not normally ignite any surrounding combustible material., Aluminum phosphide pesticide appears as dark gray or dark yellow solid. Contact may irritate skin, eyes, and mucous membranes. Toxic by ingestion, inhalation and skin absorption. Used as an insecticide., Dark gray or dark yellow crystals; [ICSC], DARK GREY OR YELLOW CRYSTALS.
• Solubility: Reacts with water, Though stable when dry, it reacts with moist air, and violently with acids., Solubility in water: reaction
• Density: 2.85 at 59 °F (EPA, 1998) - Denser than water; will sink, 2.40 g/cu cm at 25 °C, Relative density (water = 1): 2.9
• Vapor Pressure: Very low, even at 1000 °C
• Color/Form: Dark gray or dark yellow crystals. Cubic zinc blende structure., Dark grey or yellowish crystals, Green or yellow cubic crystals
• CAS No.: 20859-73-8
• Melting Point: Does not melt or decompose at temperatures up to 1832 °F. (EPA, 1998), 2,550 °C, 2500 °C

Description

Historical Trajectories of Research and Development

The investigation into aluminum phosphide (B1233454) and its properties began in the early 20th century, with initial research focusing on its synthesis and fundamental chemical characteristics. Early methods for preparing aluminum phosphide involved the direct reaction of red phosphorus with aluminum powder. A significant milestone in the history of this compound was the issuance of a U.S. patent in 1938 to W. Freyberg and W. Haupt for its use as an insecticidal fumigant. This marked a pivotal shift in the application of the compound, moving it from a laboratory curiosity to a substance with significant practical implications.

Subsequent research in the 1940s further refined the understanding of its synthesis and properties. nih.govkmu.ac.ir Throughout the mid-20th century, the primary driver of research and development for this compound was its application in agriculture as a fumigant for stored grains. kmu.ac.ir This was due to its effectiveness in eradicating pests in stored agricultural products. nih.gov The development of formulations, such as tablets and pellets, made its application in large-scale agricultural settings more feasible. nih.gov These formulations often include other compounds, such as ammonium (B1175870) carbamate (B1207046), to help regulate the release of phosphine (B1218219) gas and reduce flammability. wikipedia.org

Interdisciplinary Significance in Chemical Science and Beyond

The importance of this compound extends across multiple scientific fields, primarily in agriculture and materials science.

In the realm of agricultural science , this compound is recognized for its role as a fumigant to protect stored grains from pests. wikipedia.orgbigpesticides.com Its utility stems from its reaction with moisture to produce phosphine gas (PH3), the active agent in pest control. wikipedia.orgusda.gov This application is crucial for preventing post-harvest losses and ensuring food security. als-journal.com Research in this area has focused on understanding the evolution of phosphine gas from this compound formulations to optimize its effectiveness. usda.gov

In materials science , this compound is valued as a wide band gap semiconductor. chemeurope.comwikipedia.org This property makes it suitable for use in high-power and high-frequency applications, as well as in the manufacturing of laser diodes and light-emitting diodes (LEDs). inquivixtech.comamericanelements.com It is often alloyed with other binary materials to enhance its semiconducting properties for various electronic and optoelectronic devices. chemeurope.cominquivixtech.com The study of its crystal structure, which is a cubic zinc blende motif, is fundamental to understanding and harnessing its semiconductor capabilities. chemeurope.comwebelements.com

Scope and Research Imperatives of the Compound

Current and future research on this compound is multifaceted, addressing both its established applications and exploring new frontiers. A significant area of ongoing research is the development of safer and more efficient formulations for its use in agriculture. researchgate.net This includes creating mathematical models to predict the release of phosphine gas, which can lead to more controlled and effective fumigation processes. usda.gov

In materials science, there is a continuing need to explore the full potential of this compound as a semiconductor. Research is ongoing to investigate its properties under high pressure, which could lead to the discovery of novel phases with unique electronic and mechanical characteristics. researchgate.net The exploration of metal phosphides, including this compound, for applications in thermoelectric conversion is another promising area of research. rsc.org

Furthermore, there is a growing interest in developing more environmentally benign synthesis methods for this compound and related compounds. mdpi.com The study of its environmental fate and the development of protocols to mitigate its environmental impact are also crucial research imperatives. nih.gov

Physicochemical Properties of this compound

Property	Value
Molecular Formula	AlP
Molar Mass	57.9552 g/mol wikipedia.org
Appearance	Yellow or gray crystals wikipedia.org
Density	2.85 g/cm³ wikipedia.org
Melting Point	2,530 °C (4,590 °F; 2,800 K) wikipedia.org
Band Gap	2.5 eV (indirect) wikipedia.org
Crystal Structure	Zincblende wikipedia.org
Lattice Constant	a = 546.35 pm wikipedia.org

Crystal Structure Details

Parameter	Description
Crystal System	Cubic
Space Group	F-43m
Coordination Geometry	Tetrahedral
Prototypical Structure	ZnS (sphalerite, zinc blende) webelements.com

Synthetic Methodologies and Industrial Production Pathways

Fundamental Principles of Aluminum Phosphide (B1233454) Synthesis

The creation of aluminum phosphide is primarily based on the direct chemical reaction between its constituent elements or through more complex chemical pathways.

The most fundamental method for synthesizing this compound is through the direct combination of aluminum and phosphorus. wikipedia.org This process involves reacting aluminum powder with red or yellow phosphorus. google.comsciencemadness.org The reaction is highly exothermic, meaning it releases a significant amount of heat. google.com

The balanced chemical equation for this synthesis is: 4Al + P₄ → 4AlP wikipedia.org

To manage the reaction's intensity, it is often carried out in an inert atmosphere. google.com The temperature for this reaction is typically maintained between 300° and 600° C. google.com Caution is essential to prevent exposure of the resulting this compound to moisture, as it readily reacts to produce highly toxic and pyrophoric phosphine (B1218219) gas (PH₃). wikipedia.orgsciencemadness.org

A variation of this technique involves the use of catalysts, such as chlorine, bromine, or iodine, or their compounds with phosphorus, sulfur, hydrogen, ammonium (B1175870), or zinc. google.com These catalysts facilitate a safer and more controlled reaction. google.com For instance, mixing aluminum grits with iodine under a nitrogen atmosphere and then slowly adding yellow phosphorus at temperatures up to 500° C results in a gritty this compound product. google.com

More advanced methods for synthesizing this compound have been developed to enhance purity, control particle size, or enable specific applications.

One such method is the aluminothermic reduction of phosphate-containing compounds. While not as common for direct AlP synthesis, the principles of using aluminum as a reducing agent at high temperatures are well-established.

Another advanced approach involves the use of phosphine gas (PH₃) as a phosphorus source to react with aluminum. This method can offer better control over the stoichiometry and purity of the final product.

A notable advanced technique is the high-energy mechanical ball milling method (HEMM) . nthu.edu.tw This process involves milling aluminum powder with black phosphorus under an argon atmosphere. nthu.edu.tw This method can produce nanosized this compound powder, which has applications in high-performance lithium-ion batteries. nthu.edu.tw The process typically involves milling at high speeds (e.g., 600 rpm) for several hours to ensure a complete reaction. nthu.edu.tw

Industrial-Scale Manufacturing Processes and Considerations

On an industrial scale, the production of this compound is a carefully controlled process designed for large-scale output and safety. niir.org The primary method involves the reaction of aluminum powder and phosphorus in specialized reaction vessels capable of withstanding high temperatures and corrosive environments. niir.org

The key steps in industrial production are:

Raw Material Acquisition : Sourcing high-purity aluminum and phosphorus is the first step. niir.org

Reaction : Aluminum powder is mixed with other ingredients like saw dust and graphite (B72142) powder in a reaction pot. environmentclearance.nic.in Yellow phosphorus is then gradually added under an inert gas blanket with continuous stirring. environmentclearance.nic.in The reaction is initiated, often by the heat generated from the conversion of some phosphorus to phosphorus pentoxide (P₂O₅), which can reach temperatures of up to 600°C. environmentclearance.nic.in

Cooling : After the reaction, the product is cooled using dedicated cooling systems. niir.org

Formulation : The reacted mass is often coated with wax and then formulated into tablets, pellets, or powder. environmentclearance.nic.inaz.gov These formulations may include other chemicals like ammonium carbamate (B1207046), which releases ammonia (B1221849) and carbon dioxide to reduce the flammability of the phosphine gas produced during use. wikipedia.org

Packaging : The final product is packaged in moisture-proof containers to prevent degradation and the release of phosphine gas. niir.org

Ventilation systems are critical in manufacturing facilities to manage the risk of toxic gas release. niir.org Quality control checks are performed on the final product to ensure it meets safety and performance standards. niir.org

Crystallographic and Structural Characterization in Synthesis

This compound crystals are typically dark gray to dark yellow. wikipedia.orgchemicalbook.com They possess a zincblende (or sphalerite) crystal structure, which is a cubic crystal system. wikipedia.orgchemicalbook.comnih.gov

The crystallographic parameters of this compound are crucial for its applications, particularly in semiconductors. The lattice constant, which defines the size of the unit cell, is a key parameter.

Parameter	Value	Source
Crystal System	Cubic	chemicalbook.com
Space Group	F-43m	materialsproject.org
Lattice Constant (a)	5.4510 Å at 300 K	wikipedia.orgchemicalbook.com
5.421 Å	nih.gov
5.47 Å	materialsproject.org
5.42 Å	crystallography.net
Al-P Bond Length	2.37 Å	materialsproject.org

This table is interactive. Click on the headers to sort.

X-ray diffraction (XRD) is a primary technique used to characterize the crystal structure of synthesized this compound. nthu.edu.tw The XRD pattern of crystalline AlP shows distinct diffraction peaks corresponding to its sphalerite structure. nthu.edu.tw For instance, dominant peaks are observed at 2θ values of approximately 28.5°, 47.4°, and 56.2°, which correspond to the (111), (220), and (311) lattice planes, respectively. nthu.edu.tw The crystallinity of the AlP can be enhanced by adjusting synthesis parameters, such as the duration of ball milling. nthu.edu.tw

In the zincblende structure of AlP, each aluminum atom is tetrahedrally bonded to four phosphorus atoms, and conversely, each phosphorus atom is bonded to four aluminum atoms, forming a network of corner-sharing tetrahedra. materialsproject.org This structure is thermodynamically stable up to 1,000 °C. wikipedia.orgchemicalbook.com

Advanced Analytical Chemistry and Quantification

Spectroscopic Detection and Characterization Techniques

A range of spectroscopic methods are employed to identify and characterize aluminum phosphide (B1233454) and its derivatives. These techniques offer high specificity and sensitivity, which are crucial for accurate analysis.

Gas chromatography-mass spectrometry (GC-MS) is a primary and widely used method for the detection of phosphine (B1218219) gas, which is released when aluminum phosphide reacts with moisture or acid. nih.govoup.comamericanelements.com This technique is particularly valuable in forensic toxicology for analyzing biological samples. nih.govoup.com

Headspace GC-MS is a common approach where the gas from the sample headspace is injected into the GC-MS system. nih.govnih.gov This method is effective for detecting phosphine in various biological matrices. nih.govresearchgate.net To enhance specificity, especially when dealing with interferences from air peaks in general screens, tandem mass spectrometry (GC-MS/MS) with multiple reaction monitoring (MRM) can be utilized. nih.gov This approach provides greater reliability for phosphine determination. nih.gov

Research has demonstrated that phosphine and its metabolites, such as phosphite (B83602) and hypophosphite, can be detected in postmortem specimens. nih.govoup.com In one method, samples are treated with sulfuric acid and zinc to convert these metabolites back into phosphine gas, which is then analyzed by headspace GC-MS. nih.gov This method has shown the ability to detect phosphine quantities as low as 0.2 μg/mL. nih.govresearchgate.net In fatal poisoning cases, phosphine concentrations in biological fluids and tissues have been found to range from 0.2 to 4.7 μg/mL. oup.com

A highly sensitive headspace GC-MSD (Mass Selective Detector) method has been developed for analyzing phosphine in dried foodstuffs, achieving a limit of quantitation (LOQ) as low as 0.1 µg/kg. cvuas.deeurl-pesticides.eu This method often involves cryo-trapping to concentrate the analyte before detection. eurl-pesticides.eu

Table 1: GC-MS Methods for Phosphine Detection

Analytical Technique	Sample Matrix	Key Features	Limit of Detection/Quantitation
Headspace GC-MS	Biological matrices (blood, urine)	Converts phosphine metabolites to PH₃ for analysis. nih.govresearchgate.net	0.2 µg/mL (LOD for PH₃) nih.govresearchgate.net
Headspace GC-MS/MS (MRM)	Veterinary samples	Increased specificity by monitoring multiple ion transitions. nih.gov	Working range of 5-100 ppm of phosphide. nih.gov
Headspace GC-MSD with Cryo-trapping	Dried foodstuffs (cereals, nuts)	High sensitivity for residue analysis. cvuas.deeurl-pesticides.eu	0.1 µg/kg (LOQ) cvuas.deeurl-pesticides.eu

Inductively Coupled Plasma Optical Emission Spectrometry (ICP-OES) is a robust technique for the elemental analysis of this compound, particularly in fumigant formulations. researchgate.netrsc.org This method involves the complete decomposition of AlP, typically through hydrolysis, to release phosphine gas. The gas is then absorbed in an oxidizing solution, such as potassium permanganate (B83412) in sulfuric acid, to convert it to phosphate (B84403). researchgate.netrsc.orgx-mol.com

The resulting phosphate concentration is quantified as phosphorus using ICP-OES, often based on the P(I) 213.618 nm emission line. researchgate.netrsc.orgx-mol.com This method has been validated for analyzing commercial fumigant samples, with results aligning with manufacturer specifications. rsc.orgrsc.org ICP-OES can also be used to determine the aluminum concentration in solutions. researchgate.net

X-ray Photoelectron Spectroscopy (XPS), also known as Electron Spectroscopy for Chemical Analysis (ESCA), is a surface-sensitive technique used to determine the elemental composition and chemical states of the surface of a material. mdpi.comresearchgate.net XPS has been employed to study technical grade this compound and its formulated products. mdpi.com

Studies using XPS have revealed that fresh AlP specimens show a small signal for phosphorus, indicating the presence of a surface coating. mdpi.com After removing a thin layer (0.5–1.0 μm) by argon ion sputtering, the phosphorus signal increases, while the oxygen signal decreases. mdpi.com This suggests the presence of an outer layer, likely aluminum hydroxide (B78521) (Al(OH)₃), formed from the reaction of AlP with moisture. mdpi.com The binding energies for Al(2p) and P(2p) in this compound have been determined to be approximately 74.1 eV and 129.6 eV, respectively. mdpi.com XPS analysis has also identified various impurities in technical AlP products, including nitrogen, magnesium, sodium, and calcium. mdpi.com

Table 2: XPS Binding Energies for this compound

Element (Orbital)	Binding Energy (eV)	Full Width at Half Maximum (FWHM)
Al (2p)	74.1	2.069
P (2p)	129.6	1.883

Data sourced from a study on technical AlP. mdpi.com

Other analytical methods have been utilized for the determination of phosphine released from this compound. Infrared (IR) spectroscopy has been used to study the reaction between phosphine and other chemical compounds. researchgate.net For instance, the IR spectrum of pure dry this compound shows a weak peak at 2,280–2,440 cm⁻¹, which intensifies upon wetting, corresponding to the generation of phosphine. researchgate.net Infrared analyzers have also been explored for the analysis of phosphine gas, with absorption bands at 4.2 µm or 9.0 µm being used for quantification. fao.org

Spectrophotometric methods, such as reacting the phosphate produced from phosphine oxidation with molybdenum blue, offer another avenue for quantification. rsc.org

Quantification Methodologies in Diverse Matrices

The quantification of this compound and its derivatives is essential across various sample types, from biological tissues to food products and fumigant formulations.

In biological matrices like blood and urine, quantification often involves the indirect measurement of phosphine or its metabolites. researchgate.netscribd.com Headspace GC-MS is a primary tool, where the concentration of phosphine gas released from the sample is correlated to the amount of phosphide ingested or inhaled. oup.comresearchgate.net For solid samples like grains, a common procedure involves grinding the sample in a sealed container with acid to release phosphine for subsequent analysis. scribd.com

For fumigant formulations, ICP-OES provides a reliable method for determining the AlP content by quantifying the total phosphorus after complete hydrolysis. researchgate.netrsc.org In food analysis, due to matrix-dependent effects that can quench the analytical signal, accurate quantification often requires the use of matrix-matched calibration standards or the standard addition method. cvuas.de High-performance liquid chromatography (HPLC) has also been developed to determine this compound residues in stored grains like maize. scribd.com

Method Validation and Performance Metrics (e.g., detection limits)

Validation of analytical methods is crucial to ensure accuracy, precision, and reliability. Key performance metrics include the limit of detection (LOD) and the limit of quantification (LOQ).

For the ICP-OES method for AlP in fumigants, a detection limit (3σ, n=10) of 0.26 g/100 g AlP and an LOQ (10σ, n=10) of 0.85 g/100 g AlP have been reported. researchgate.netrsc.orgx-mol.com A headspace GC-MS method for phosphine metabolites in biological samples demonstrated a limit of detection of 0.2 μg/mL. nih.govresearchgate.net In the analysis of dried foodstuffs, a highly sensitive headspace GC-MSD method achieved an LOQ of 0.1 µg/kg. eurl-pesticides.eu An HPLC method for Alp residue in maize reported linearity in the range of 0.01-0.05 µg/mL. scribd.com

Method validation also encompasses assessing linearity, precision, bias, and matrix effects to ensure the data are robust and reproducible. researchgate.net For example, a validated GC-MS method for phosphine metabolites reported extraction efficiencies of 84-104% in urine and 81-93% in blood, with precision and bias within acceptable limits. researchgate.net

Table 3: Compound Names Mentioned

Compound Name
This compound
Phosphine
Phosphite
Hypophosphite
Sulfuric acid
Zinc
Potassium permanganate
Aluminum hydroxide
Nitrogen
Magnesium
Sodium
Calcium
Molybdenum blue
Hydrogen
Oxygen
Argon
Carbon dioxide
Ammonium (B1175870) carbamate (B1207046)
Ammonium bicarbonate
Urea
Paraffin (B1166041)
Magnesium phosphide
Methyl bromide
Hydrogen sulfide (B99878)
Phosphoric acid
Aluminum nitrate (B79036)
Aluminum chloride
Boric acid
6-aminonicotinamide
Sodium bromide
Calcium carbonate
Potassium nitrate
Lead
Arsenic
Copper
Antimony
Barium
Beryllium
Cadmium
Chromium
Cobalt
Manganese
Mercury
Molybdenum
Nickel
Selenium
Silver
Thallium
Thorium
Uranium
Vanadium
Nitric acid
Hydrochloric acid
Ammonium hydroxide
Tartaric acid
Titanium dioxide
Palladium
Acetone
Tetramethylammonium hydroxide
Dichloromethane
Sodium hydroxide
Phenobarbital
Cathinones
Succinylcholine
Cyanide
Paraquat
Walnut kernel
Activated charcoal
Aluminum potassium sulfate (B86663)
Iron
Silicon
Zirconium
Niobium
Tin
Titanium
Yttrium
Zirconium
Hafnium
Tantalum
Tungsten
Rhenium
Osmium
Iridium
Platinum
Gold
Bismuth
Gallium
Germanium
Indium
Tellurium
Strontium
Rubidium
Cesium
Scandium
Lanthanum
Cerium
Praseodymium
Neodymium
Samarium
Europium
Gadolinium
Terbium
Dysprosium
Holmium
Erbium
Thulium
Ytterbium
Lutetium
Actinium
Protactinium
Neptunium
Plutonium
Americium
Curium
Berkelium
Californium
Einsteinium
Fermium
Mendelevium
Nobelium
Lawrencium
Rutherfordium
Dubnium
Seaborgium
Bohrium
Hassium
Meitnerium
Darmstadtium
Roentgenium
Copernicium
Nihonium
Flerovium
Moscovium
Livermorium
Tennessine
Oganesson
Helium
Neon
Krypton
Xenon
Radon
Fluorine
Chlorine
Bromine
Iodine
Astatine
Sulfur
Tellurium
Polonium
Boron
Carbon
Silicon
Germanium
Tin
Lead
Bismuth
Lithium
Beryllium
Scandium
Yttrium
Lanthanum
Actinium
Titanium
Zirconium
Hafnium
Rutherfordium
Vanadium
Niobium
Tantalum
Dubnium
Chromium
Molybdenum
Tungsten
Seaborgium
Manganese
Technetium
Rhenium
Bohrium
Iron
Ruthenium
Osmium
Hassium
Cobalt
Rhodium
Iridium
Meitnerium
Nickel
Palladium
Platinum
Darmstadtium
Copper
Silver
Gold
Roentgenium
Zinc
Cadmium
Mercury
Copernicium
Gallium
Indium
Thallium
Nihonium
Tin
Lead
Flerovium
Bismuth
Moscovium
Polonium
Livermorium
Astatine
Tennessine
Radon

Sample Preparation Protocols for Analytical Assessment

The accurate quantification of this compound (AlP) is contingent upon meticulous sample preparation, which is tailored to the specific matrix being analyzed. The primary goal of these protocols is to efficiently extract phosphine (PH₃), the toxic gas released from AlP upon contact with moisture or acid, and prepare it for instrumental analysis. oup.comnih.gov

Biological Samples (Post-mortem tissues, blood, gastric contents)

In forensic toxicology, the analysis of biological specimens is crucial for diagnosing AlP poisoning. oup.comoup.com The most common approach involves headspace gas chromatography (HS-GC). oup.comoup.com

Direct Headspace Analysis: This method is frequently employed for its simplicity and sensitivity. oup.comoup.com

A known quantity of the biological sample (e.g., blood, homogenized tissue, gastric contents) is placed in a headspace vial. researchgate.net

To facilitate the release of any remaining phosphine from the matrix, an acid, typically sulfuric acid (H₂SO₄), is added. oup.comnih.govresearchgate.net Some protocols also include the addition of zinc dust to reduce any phosphine metabolites back to phosphine gas. researchgate.netresearchgate.netgoogle.com

The vial is immediately sealed and heated to a specific temperature (e.g., 40°C, 70°C) for a set duration to allow phosphine to partition into the headspace. oup.comresearchgate.net

A sample of the headspace gas is then withdrawn using a gas-tight syringe and injected into the gas chromatograph for analysis. oup.comresearchgate.net

Research Findings: Studies have demonstrated the effectiveness of HS-GC coupled with a mass spectrometry (MS) or a nitrogen-phosphorus detector (NPD) for the determination of phosphine in post-mortem specimens. oup.comoup.comresearchgate.net Concentrations of total phosphine in biological fluids and tissues of victims have been found to range from 0.2 to 4.7 μg/mL (or μg/g). oup.com

Interactive Data Table: Sample Preparation for Biological Matrices

Sample Type	Preparation Method	Reagents	Incubation Conditions	Analytical Technique
Post-mortem tissues (liver, etc.)	Homogenization followed by Headspace Analysis	Sulfuric acid oup.comnih.gov	Heating (e.g., 40°C for 30 min) oup.com	GC-MS, GC-NPD oup.comoup.com
Blood	Direct Headspace Analysis	Sulfuric acid, Zinc dust researchgate.netresearchgate.net	Heating (e.g., 70°C for 30 min) researchgate.net	GC-NPD researchgate.net
Gastric Contents	Direct Headspace Analysis or Dilution with oil	Sulfuric acid, researchgate.net Potassium permanganate, nih.gov Coconut oil nih.gov	Heating (e.g., 50°C for 15-20 min) nih.govals-journal.com	GC-MS, Silver Nitrate Test nih.govals-journal.com

Food Commodities (Grains, legumes, processed foods)

Due to the use of this compound as a fumigant, food commodities are regularly tested for phosphine residues. cvuas.degba-group.com

Headspace Gas Chromatography (HS-GC): This is the most prevalent technique for analyzing phosphine in food. cvuas.deeurl-pesticides.eu

Solid samples like grains or nuts are often ground to increase the surface area for extraction. cvuas.deeurl-pesticides.eu

A weighed amount of the sample is placed in a headspace vial. eurl-pesticides.eu

Water and sulfuric acid are added to the vial to liberate phosphine from the food matrix. cvuas.deeurl-pesticides.eu The vial is immediately sealed to prevent the loss of the volatile analyte. eurl-pesticides.eu

The mixture is then agitated and heated to facilitate the release of phosphine into the headspace. fda.gov.tw

A portion of the headspace is injected into the GC system. eurl-pesticides.eu

Headspace Solid-Phase Microextraction (HS-SPME): This technique offers an additional preconcentration step, enhancing the sensitivity of the analysis, particularly for low residue levels. researchgate.netnih.gov

After the sample is prepared in a headspace vial as described above, a solid-phase microextraction (SPME) fiber is exposed to the headspace. researchgate.netmurdoch.edu.au

The phosphine in the headspace adsorbs onto the fiber coating. researchgate.net

The fiber is then retracted and thermally desorbed in the hot injection port of the gas chromatograph. researchgate.netnih.gov

Studies have shown that bipolar fibers, such as those coated with Carboxen/Polydimethylsiloxane (CAR/PDMS), are effective at extracting phosphine. researchgate.netmurdoch.edu.auresearchgate.net

Interactive Data Table: Sample Preparation for Food Matrices

Sample Type	Preparation Method	Key Reagents	Key Parameters	Analytical Technique
Grains (Wheat, Corn)	Grinding, Headspace Analysis	5% Sulfuric Acid eurl-pesticides.euresearchgate.net	Heating (e.g., 65°C for 20 min) fda.gov.tw	GC-MS, GC-FPD cvuas.deeurl-pesticides.eu
Nuts, Legumes	Grinding, Headspace Analysis	10% Sulfuric Acid, Water cvuas.deeurl-pesticides.eu	Vigorous shaking eurl-pesticides.eu	GC-MS eurl-pesticides.eu
Processed Foods	Headspace Analysis	5% Sulfuric Acid researchgate.net	Subambient oven temperatures for low levels researchgate.netnih.gov	GC-MS, GC-NPD researchgate.netnih.gov
Wheat	Headspace-SPME	-	Heating at 45°C for 20 min, 85 µm CAR/PDMS fiber researchgate.net	GC-PFPD researchgate.netmurdoch.edu.au

Environmental Samples (Air, Water, Soil)

Monitoring for phosphine in environmental samples is important for assessing exposure risks.

Air Samples: Air samples can be collected using gas sampling bags (e.g., Tedlar bags) or by drawing a known volume of air through a sorbent tube. cvuas.de The collected gas can then be directly injected into a GC or thermally desorbed from the sorbent tube for analysis.

Water and Soil Samples: For water and soil samples, a purge-and-trap or headspace technique is typically used. nrt.org

The sample is placed in a sealed container, and phosphine is liberated, often with the addition of acid. nrt.org

An inert gas is bubbled through the sample (purging), and the gas stream containing the volatilized phosphine is passed through a trap containing a sorbent material.

The trap is then heated to release the phosphine into the analytical instrument.

Qualitative and Semi-Quantitative Methods

While instrumental methods provide quantitative results, simpler tests are often used for preliminary screening.

Silver Nitrate Test: This colorimetric test is commonly used for the rapid detection of phosphine. nih.govarakmu.ac.ir A paper strip impregnated with silver nitrate will turn black in the presence of phosphine. nih.govarakmu.ac.irjournalijar.com This test can be performed on gastric aspirates or even on a patient's breath. nih.govals-journal.com However, it is not specific to phosphine as other gases like hydrogen sulfide can cause a similar reaction. nih.gov

Chemical Reactivity and Transformation Mechanisms

Hydrolysis Kinetics and Phosphine (B1218219) Release Dynamics

The reaction of aluminum phosphide (B1233454) with water, known as hydrolysis, is the fundamental process responsible for the release of phosphine gas. wikipedia.org This reaction is vigorous and can be initiated by atmospheric moisture alone. nih.govamazonaws.com The general chemical equation for the hydrolysis of aluminum phosphide is:

AlP + 3H₂O → Al(OH)₃ + PH₃ wikipedia.org

In acidic conditions, the reaction is represented as:

AlP + 3H⁺ → Al³⁺ + PH₃ wikipedia.org

The rate of phosphine gas generation is influenced by several factors, including the availability of water, temperature, and the physical form of the this compound. gard.no Formulations often include substances like ammonium (B1175870) carbamate (B1207046), which decomposes to produce ammonia (B1221849) and carbon dioxide. wikipedia.orggard.no These gases help to reduce the flammability of the phosphine produced. gard.no

Under conditions of excess water, it has been observed that half of the maximum theoretical yield of phosphine gas can be generated within 15 minutes. noaa.gov The rate of hydrolysis generally increases with higher ambient temperatures and humidity. gard.no

Moisture is the primary driver for the hydrolysis of this compound and the subsequent release of phosphine gas. nih.govamazonaws.com The reaction can occur with moisture present in the air, and direct contact with water or acids accelerates the process significantly. amazonaws.comwikipedia.org While stable when dry, this compound decomposes in moist air and reacts violently with acids to produce phosphine. nih.govnoaa.gov

The presence of acid, such as in the digestive system of a rodent or in acidic soil conditions, will increase the rate of phosphine release. wikipedia.orgsrce.hr The reaction with acid is particularly vigorous and can be explosive. noaa.gov The hydrolysis rate is also affected by pH, with acidic environments promoting a faster reaction. who.inticm.edu.pl In contrast, as hydrolysis proceeds and aluminum hydroxide (B78521) precipitates, it can form a coating on the remaining this compound particles, which may slow down further reaction by limiting water access. icm.edu.pl

Table 1: Factors Influencing this compound Hydrolysis

Factor	Influence on Hydrolysis Rate	Source(s)
Moisture	Essential for the reaction; increased moisture accelerates the rate.	nih.govamazonaws.comservice.gov.uk
Acidity (Low pH)	Significantly increases the reaction rate.	wikipedia.orgsrce.hr
Temperature	Higher temperatures generally increase the reaction rate.	gard.no
Physical Form	Pellets or dust provide a larger surface area, potentially increasing the reaction rate compared to a solid block.	amazonaws.com

The primary solid byproduct of this compound hydrolysis is aluminum hydroxide (Al(OH)₃). wikipedia.orgepa.gov This compound is a non-toxic, inert powder. scitechnol.commdpi.com The phosphine gas released into the environment undergoes further reactions, primarily oxidation. epa.gov

In the atmosphere and in soil, phosphine is oxidized to form various phosphorus oxyacids and eventually inorganic phosphate (B84403). epa.gov These oxyacids are non-volatile. epa.govepa.gov Fires involving phosphine or metal phosphides will also produce phosphoric acid. amazonaws.com

Photodegradation Pathways of Phosphine in Atmospheric Systems

Once released into the atmosphere, phosphine gas is subject to rapid degradation, primarily through photoreaction. epa.gov The principal mechanism is its reaction with photochemically-produced hydroxyl radicals (•OH). epa.govregulations.gov

The atmospheric half-life of phosphine is relatively short, estimated to be around five hours in the presence of sunlight. epa.gov In the absence of light (dark half-life), the degradation process is slower, with a half-life of approximately 28 hours. epa.govepa.gov Phosphine itself is not expected to undergo direct photolysis by sunlight as it does not absorb light at wavelengths greater than 290 nm. regulations.gov The degradation products of atmospheric phosphine are non-volatile oxyacids of phosphorus and inorganic phosphate. epa.govepa.gov This rapid degradation prevents the long-range transport and accumulation of phosphine in the atmosphere. researchgate.net

Sorption and Degradation Mechanisms in Edaphic Environments

When phosphine is released into the soil (edaphic environment), its fate is governed by sorption and degradation processes. epa.govepa.gov

Phosphine interacts with soil through both physical and chemical sorption (physisorption and chemisorption). epa.govepa.gov The interaction is rapid, with studies showing that phosphine is sorbed within seconds when passed through various soil types. epa.gov This sorption is a key factor in limiting the mobility of phosphine in the soil profile. epa.gov Chemisorption is an irreversible process, while physisorption is reversible. epa.govepa.gov The extent of each type of sorption depends on the specific characteristics of the soil. epa.govepa.gov Matrix-bound phosphine is a term used to describe phosphine that is adsorbed within the soil matrix. glindemann.net

Several environmental factors influence the sorption and degradation of phosphine in soil.

Soil Type: The type of soil, with its varying composition of clay, organic matter, and mineral content, dictates the extent of physisorption and chemisorption. epa.govepa.gov

Moisture: Soil moisture content affects the degradation rate. In one study, the half-life of phosphine in air-dried soil was approximately five days, while in water-saturated soil, it increased to 11 days. epa.govregulations.gov This suggests that while moisture is necessary for the initial hydrolysis of this compound, excessive moisture in the soil can slow down the degradation of the resulting phosphine gas. who.int

pH: The pH of the soil can influence the chemical reactions and microbial activity responsible for phosphine degradation. Significant hydrolysis of metal phosphides, for instance, occurs at a pH of 4 or less. who.int

Temperature: Soil temperature is a principal environmental factor, with higher temperatures generally increasing the rate of chemical reactions and microbial metabolism, thus affecting phosphine degradation. nih.gov

Phosphorus Content: The total phosphorus content in the soil can also play a role in the equilibrium and transformation of phosphine. nih.gov

Ultimately, phosphine trapped beneath the soil surface is oxidized to phosphates, a process that typically occurs within days. epa.govepa.gov This transformation, along with strong sorption, results in a low risk of phosphine contaminating ground or surface water. epa.govepa.gov

Applications in Non Medical and Non Human Contexts

Agricultural and Post-Harvest Management Applications

Aluminum phosphide (B1233454) is a critical component in the protection of agricultural products, primarily through its use as a fumigant that releases phosphine (B1218219) gas. This gas is highly effective against a wide range of pests that can damage stored commodities.

Fumigant Efficacy in Stored Product Protection

Aluminum phosphide, upon reacting with atmospheric moisture, generates phosphine (PH₃) gas, a potent fumigant for the control of insects and rodents in stored agricultural commodities. epa.govpomais.com This method is widely used to protect products such as cereals, seeds, and animal feeds in sealed environments like silos and warehouses. epa.govpomais.comeppo.int The phosphine gas penetrates the stored product to eliminate all life stages of pests, including eggs, larvae, pupae, and adults. epa.gov4farmers.com.au

The effectiveness of phosphine fumigation has been demonstrated in numerous studies and is a preferred method globally due to its low cost, ease of application, and minimal chemical residues on the treated products. eppo.intnih.gov Formulations are available as tablets, pellets, or in sachets, which release the gas over a controlled period. epa.govusda.govmultichemexports.com However, the efficacy can be influenced by factors such as the temperature of the commodity, the level of sealing of the storage structure, and the duration of exposure. 4farmers.com.aufao.org For instance, lower temperatures require longer exposure periods to achieve complete pest mortality. 4farmers.com.au

While highly effective, the extensive use of phosphine has led to the development of resistance in some stored-product insect populations, such as the red flour beetle (Tribolium castaneum), the rice weevil (Sitophilus oryzae), and the lesser grain borer (Rhyzopertha dominica). researchgate.netmdpi.com This necessitates careful management practices to maintain the fumigant's effectiveness. grdc.com.au

Interactive Data Table: Efficacy of Phosphine Fumigation on Stored-Product Pests

Pest Species	Life Stage(s)	Commodity	Key Findings	Reference(s)
Tribolium confusum (Confused flour beetle)	All life stages	Dried figs	Complete control of larvae after 72 hours of exposure to phosphine at low pressure.	agrospecom.gr
Ephestia elutella (Warehouse moth)	Eggs, Larvae	Dried figs	High mortality (over 83%) of larvae after exposure to phosphine at low pressure.	agrospecom.gr
Sitophilus oryzae (Rice weevil)	Adults	Wheat	High adult mortality (92.1%) after exposure to phosphine at low pressure.	agrospecom.gr
Oryzaephilus surinamensis (Sawtoothed grain beetle)	Adults	Dried figs	Complete control (100% mortality) after 48 hours of exposure to phosphine at low pressure.	agrospecom.gr
Caryedon serratus (Peanut bruchid)	Eggs, Larvae, Adults	Peanuts	Effective control of all stages with phosphine fumigation at 0.25 g a.i./m³ for 72 hours.	icrisat.org
Various stored-product insects	Eggs	General	Eggs of susceptible strains failed to hatch at a phosphine concentration of 50 ppm.	mdpi.com

Pest Control Strategies for Insects and Rodents

This compound is a versatile pesticide used to control a broad spectrum of pests in various agricultural settings. pomais.com Its application extends from indoor fumigation of stored goods to outdoor control of burrowing rodents. epa.govusda.gov

For insect control, this compound is particularly effective against pests that infest stored grains, such as weevils, beetles, and moths. pomais.comepa.gov The phosphine gas released disrupts the metabolic processes of these insects, leading to their death. pomais.com Strategies often involve sealing the storage facility to maintain a lethal concentration of the gas for a sufficient period. eppo.int The development of resistance is a significant challenge, and strategies to mitigate this include ensuring proper sealing, maintaining adequate gas concentrations, and rotating with other pest control methods. nih.govgrdc.com.au Research has shown that the toxicity of phosphine is enhanced in the presence of higher oxygen concentrations, a factor that can be manipulated in some fumigation scenarios. nih.govusda.gov

In rodent control, this compound is formulated into tablets or pellets that are placed in the burrows of pests like gophers, moles, and prairie dogs. usda.govmultichemexports.com The reaction with soil moisture releases phosphine gas, which fills the burrow system and eliminates the rodents. usda.gov This method is widely used in non-cropland and agricultural areas to prevent damage to crops and infrastructure. epa.govusda.gov

Impact on Non-Target Agricultural Organisms and Commodities (excluding human/mammalian effects)

While an effective pesticide, the use of this compound requires careful consideration of its potential impact on non-target organisms and the quality of treated commodities.

Studies have generally shown that when used according to label directions, phosphine fumigation has minimal adverse effects on the viability of seeds. eppo.intfao.org Research on various seeds, including cereals, legumes, and oilseeds, has indicated that germination is not significantly affected by normal fumigation procedures. icrisat.orgfao.org However, some studies suggest that repeated fumigations or fumigation at high seed moisture content and temperature could potentially lead to a decline in germination and vigor. fao.orgingentaconnect.com For example, one study found that phosphine was more detrimental to the seed quality of chickpeas compared to methyl bromide under high moisture and temperature conditions. ingentaconnect.com

Regarding the quality of commodities, phosphine fumigation is generally considered not to contaminate the treated product. eppo.int Research has indicated no adverse effects on the baking quality of flour made from fumigated wheat or on the vitamin content of treated foods. fao.org A withholding period is typically required after fumigation to ensure that any residual phosphine gas has dissipated before the commodity is used for food or feed. 4farmers.com.au

In the environment, this compound and the resulting phosphine gas are not expected to persist for long periods. ontosight.ai Phosphine in the atmosphere degrades relatively quickly, and in the soil, it tends to bind to soil particles and oxidize into phosphates. epa.gov This suggests a low risk of contamination of ground or surface water under most circumstances. epa.gov However, the use of this compound for burrowing pest control can pose a risk to non-target species that may inhabit or enter the treated burrows. epa.gov

Industrial and Advanced Materials Science Applications

Beyond its agricultural uses, this compound possesses properties that make it valuable in the fields of semiconductor technology and energy storage.

Semiconductor Technologies

This compound (AlP) is recognized as a wide band-gap semiconductor material. inquivixtech.comwikipedia.org It has an indirect band gap of approximately 2.45 eV. inquivixtech.com This property, along with its high thermal conductivity, allows it to be used in high-power and high-frequency applications where traditional semiconductor materials might fail. inquivixtech.comamericanelements.com

AlP is often alloyed with other binary materials, such as gallium and indium, to create compound semiconductors like aluminum gallium indium phosphide (AlGaInP). inquivixtech.comwikipedia.org These alloys are crucial in the manufacturing of optoelectronic devices. inquivixtech.com A primary application of these AlP-containing alloys is in the production of high-brightness light-emitting diodes (LEDs), particularly those that emit red, orange, and yellow light. inquivixtech.com

The crystalline structure of AlP is a zinc blende structure. inquivixtech.com The properties of AlP can be tuned by doping it with other elements to enhance its electronic characteristics for specific applications. mdpi.comtextilevaluechain.in Research has also explored the creation of two-dimensional AlP materials, which exhibit tunable electronic and optical properties that could be exploited in novel nanoelectronic devices. mdpi.com

Interactive Data Table: Properties and Applications of this compound in Semiconductors

Property	Value/Description	Application(s)	Reference(s)
Band Gap	~2.45 eV (indirect)	High-power, high-frequency devices, LEDs	inquivixtech.com
Crystal Structure	Zinc Blende	Semiconductor devices	inquivixtech.com
Alloying Potential	Forms alloys like AlGaInP	High-brightness LEDs (red, orange, yellow)	inquivixtech.comwikipedia.org
Doping	Can be doped to modify electronic properties	Enhanced semiconductor performance	mdpi.comtextilevaluechain.in
2D Materials	Tunable optoelectronic properties in bilayer form	Potential for new nanoelectronic devices	mdpi.com

Energy Storage Systems (e.g., Lithium-Ion Batteries)

This compound is being investigated as a promising anode material for lithium-ion batteries (LIBs). researchgate.net Its potential stems from its high theoretical specific capacity, good conductivity, and suitable working potential. researchgate.netrsc.org

Research has demonstrated that AlP anodes can exhibit excellent electrochemical properties. researchgate.net For instance, one study reported a high reversible specific capacity and the ability to maintain performance over a large number of cycles at a high rate. researchgate.net To enhance its performance and overcome issues like volume expansion during charging and discharging, which can lead to rapid capacity decay, AlP is often combined with other materials. researchgate.netrsc.org Carbon-based materials, such as carbon nanotubes, are used to improve conductivity and accommodate volume changes. researchgate.net

Scientists have also explored creating composite materials, such as a bimetallic phosphide of AlP and silicon phosphide (SiP₂) coated with carbon (AlP/SiP₂@C). rsc.org This composite material has shown a high reversible capacity and a long cycle life, making it a potential alternative to graphite (B72142), the conventional anode material in LIBs. researchgate.netrsc.org Theoretical studies on double-layer honeycomb structures of AlP also suggest high specific capacities for lithium, sodium, and potassium-ion batteries. researchgate.netfigshare.com

Catalytic and Material Science Properties of Phosphides

Metal phosphides (MPs) have garnered significant attention in the fields of catalysis and material science over the past few decades. acs.org Their unique electronic, geometric, and synergistic properties contribute to their exceptional performance in thermocatalysis, electrocatalysis, and photocatalysis. acs.org The multifunctionality of phosphorus, which can withdraw electrons from metal sites, isolate these sites, and create synergetic active centers, makes phosphides a distinct and versatile class of materials. acs.org This allows for the rational design of catalysts tailored to specific reactions, thereby expanding their application range. acs.orgamericanelements.com

Transition metal phosphides (TMPs), in particular, have been extensively studied as cost-effective and efficient catalysts. researchgate.net They have shown promise as substitutes for precious metal-based catalysts in various industrial processes. researchgate.netresearchgate.net Research has highlighted their high activity in hydrodesulfurization (HDS) and hydrodenitrogenation (HDN) reactions, which are crucial in petroleum refining. researchgate.net Furthermore, TMPs are prominent in the field of renewable energy, especially as electrocatalysts for the hydrogen evolution reaction (HER) and oxygen evolution reaction (OER) in water splitting. frontiersin.org The catalytic performance of TMPs can be enhanced by incorporating foreign atoms or creating bimetallic phosphides, which can improve activity, selectivity, and stability through synergistic effects. researchgate.netfrontiersin.org For instance, studies have shown that doping cobalt phosphide (CoP) with zinc can significantly boost its HER performance. frontiersin.org Similarly, a hybrid of iron and iron phosphide (Fe@FeP) has demonstrated low overpotential in HER due to strong electron interactions. frontiersin.org

This compound (AlP) is primarily recognized as a wide band gap semiconductor. americanelements.comwikipedia.org Its distinct properties make it a subject of interest in material science, particularly for high-power, high-frequency applications and laser diodes. americanelements.com Recent research has focused on the properties of AlP in low-dimensional forms, such as two-dimensional (2D) monolayers and bilayers. mdpi.comrsc.org Theoretical studies using density functional theory have revealed that 2D AlP structures possess a tunable direct band gap. mdpi.comrsc.org The electronic and optical properties of these nanostructures can be modified by applying biaxial strain or an external electric field, suggesting potential applications in future nanoelectronic and optoelectronic devices. mdpi.comrsc.org For example, the band gap of AlP bilayers can be tuned within a range of 0 eV to 1.9 eV under strain, and a transition from a direct to an indirect band gap can be induced. mdpi.com These findings underscore the potential of this compound as a promising material for advanced technological applications. mdpi.comrsc.org

Data Tables

Table 1: Physical and Electronic Properties of this compound (AlP)

This table summarizes the key physical and electronic properties of bulk this compound.

Property	Value	Source(s)
Chemical Formula	AlP	wikipedia.org
Molar Mass	57.9552 g/mol	wikipedia.org
Appearance	Dark gray or dark yellow crystals	americanelements.comwikipedia.org
Crystal Structure	Zincblende (Cubic, F-43m)	wikipedia.orgchemicalbook.commaterialsproject.org
Density	2.85 g/cm³	americanelements.comwikipedia.org
Lattice Constant	5.4510 Å to 5.4635 pm	wikipedia.orgchemicalbook.com
Band Gap	2.5 eV (indirect)	wikipedia.org
Refractive Index (nD)	2.75 (IR)	wikipedia.org

Table 2: Selected Research Findings on the Catalytic Activity of Metal Phosphides for the Hydrogen Evolution Reaction (HER)

This table presents comparative data on the electrocatalytic performance of various transition metal phosphides, highlighting the research focus in this area.

Catalyst	Overpotential (mV) at 10 mA cm⁻²	Tafel Slope (mV dec⁻¹)	Research Focus	Source(s)
Fe@FeP	53	55	Synergistic effects in core-shell structures	frontiersin.org
Fe₀.₅Co₀.₅P	~75	Not Specified	Optimizing activity via mixed-metal composition	stanford.edu
Ni₂P	Not Specified	Not Specified	Shape-controlled nanoparticles for high activity	mdpi.com
CoP	Not Specified	Not Specified	Doping with foreign atoms (e.g., Zn) to enhance performance	frontiersin.orgmdpi.com

Environmental Fate, Transport, and Ecological Implications

Environmental Persistence and Degradation Pathways of Phosphine (B1218219)

Phosphine gas is generally non-persistent in the environment due to its rapid degradation in both the atmosphere and soil. usda.gov

In the atmosphere, phosphine degrades quickly, primarily through photoreaction with hydroxyl radicals. epa.govepa.gov This process results in a relatively short atmospheric half-life. The degradation products in the air are expected to be non-volatile oxyacids of phosphorus and inorganic phosphate (B84403). epa.govepa.gov

Medium	Degradation Mechanism	Half-Life	Source
Atmosphere (in light)	Photoreaction with hydroxyl radicals	~5 hours	epa.govepa.gov
Atmosphere (in dark)	-	~28 hours	epa.govepa.gov

In soil, phosphine that is below the surface is quickly adsorbed and degraded. epa.govepa.gov The interaction with soil is a mix of irreversible chemisorption and reversible physisorption, with the specific process depending on the soil type. epa.govepa.gov Subsurface phosphine binds to the soil, which inhibits its movement, and is subsequently oxidized to phosphates. epa.govnih.gov Phosphine gas near the soil surface is likely to diffuse into the atmosphere where it undergoes photodegradation. epa.govnih.gov The risk of water contamination is considered low because phosphine degrades within days. nih.govturkjemergmed.com

Atmospheric Transport and Dispersion Models for Phosphine

The movement and concentration of phosphine gas in the atmosphere, particularly within specific structures like grain silos, can be predicted using advanced modeling techniques. Computational Fluid Dynamics (CFD) is a key tool used to simulate and analyze the distribution of phosphine. taylorfrancis.comagrospecom.gr

These models are crucial for enhancing the effectiveness of fumigation processes by predicting gas concentration over time. ftic.co.il Research has focused on developing mathematical and computer models that account for various factors to predict phosphine concentration within a fumigated space. ftic.co.ilusda.gov These predictive models consider:

The rate of phosphine generation from the solid aluminum phosphide (B1233454) formulation. ftic.co.il

Temperature and relative humidity, which influence the reaction rate. ftic.co.ilusda.gov

Sorption of the gas by the treated commodity (e.g., grain). ftic.co.il

Gas loss due to leakage from the storage structure. ftic.co.il

By integrating these variables, CFD simulations can map the spatial and temporal distribution of phosphine, helping to ensure that lethal concentrations are maintained throughout the target area for the necessary duration. agrospecom.grusda.gov Recent studies have validated the accuracy of these CFD models by comparing their predictions with data from sensors placed within storage structures. taylorfrancis.comagrospecom.gr

Aquatic and Terrestrial Transport of Aluminum Phosphide and its Degradates

The transport of this compound and its degradation products in the environment is limited by their chemical properties and rapid transformation.

Aquatic Transport: this compound is highly unlikely to be found in surface waters because it breaks down spontaneously in the presence of water to form phosphine gas. orst.eduusda.gov Due to its high vapor pressure and Henry's Law Constant, any phosphine gas that enters an aquatic system is expected to rapidly dissipate from the water surface into the atmosphere. epa.govnih.gov Therefore, the potential for contaminating ground or surface water is considered low. epa.govepa.gov

Terrestrial Transport: In the terrestrial environment, solid this compound is non-mobile due to its instability in the presence of atmospheric and soil moisture. orst.eduusda.gov Upon application, it reacts to form phosphine gas and a non-toxic residue of aluminum hydroxide (B78521). nih.govnih.gov The subsequent transport is that of the phosphine gas. Phosphine's movement through the soil is slow because it is sorbed within seconds. epa.gov Studies indicate that phosphine trapped below the soil surface binds to soil particles and degrades to phosphates within a matter of days. epa.govepa.gov This binding action inhibits movement and prevents leaching into groundwater. epa.gov

Ecological Risk Assessment for Non-Target Organisms (flora and non-human fauna)

The ecological risk of this compound is generally considered low for most non-target organisms and water bodies, largely due to the rapid environmental degradation of phosphine gas. epa.govnih.govturkjemergmed.com However, the risk profile changes dramatically depending on the location and type of organism.

There is no secondary risk to predators or scavengers that might consume an animal killed by phosphine, as the gas dissipates quickly and does not accumulate in tissues. usda.govnih.gov

Aquatic Organisms: The risk to aquatic species is considered low. usda.gov Although phosphine is toxic to fish, significant exposure is unlikely because the compound is not applied directly to water, and any gas that might enter a waterway would rapidly volatilize. orst.eduusda.gov

Terrestrial Fauna: For terrestrial vertebrates and invertebrates, the risk is highly dependent on proximity to the application site. The greatest risk is to animals, including endangered species, that inhabit burrows being treated. epa.govepa.gov Due to the high toxicity of phosphine gas, it is assumed that all animals within a sealed, treated burrow will be killed. epa.govepa.gov For this reason, this compound poses a high risk to burrowing non-target terrestrial vertebrates and invertebrates that are exposed during treatment. nih.govturkjemergmed.com

Flora (Plants): Data on the effects of phosphine on terrestrial plants is limited. However, studies have shown that phosphine gas can have harmful effects on growing plants. For example, phosphine concentrations between 3 and 8 mg/m³ in the air were reported to have a harmful effect on growing lettuce. usda.govepa.gov Conversely, other research indicated that phosphine had minimal to no effect on the germination of various seeds. usda.govepa.gov Given that applications are typically made underground in burrows, it is possible for plant roots to be exposed to damaging levels of the gas. epa.gov

Organism Group	Risk Level	Rationale	Source
Aquatic Species	Low	Unlikely exposure pathway; rapid volatilization from water.	orst.eduusda.gov
Terrestrial Vertebrates & Invertebrates (in treated burrows)	High	Direct exposure to lethal concentrations of phosphine gas in a confined space.	nih.govturkjemergmed.comepa.gov
Terrestrial Vertebrates & Invertebrates (outside treated burrows)	Low	Rapid atmospheric dissipation of phosphine gas limits exposure.	epa.gov
Birds	Low (except in burrows)	Exposure is unlikely as phosphine dissipates rapidly in open air.	orst.edu
Terrestrial Plants	Variable	Potential for root damage if near treated burrows; minimal effect on seed germination noted in studies.	usda.govepa.gov

Environmental Remediation and Management Technologies

Chemical and Physical Decontamination Methods for Residual Aluminum Phosphide (B1233454)

Decontamination of residual aluminum phosphide and phosphine (B1218219) gas involves several chemical and physical methods aimed at neutralizing the active compounds and mitigating exposure risks. The choice of method often depends on the context of the contamination, whether it is on surfaces, in biological systems, or within waste materials.

For incidents involving potential skin contact with this compound particles, an improvised dry decontamination process is recommended unless there are clear signs of chemical burns. service.gov.uk This involves blotting and rubbing the exposed skin with a dry, absorbent material to physically remove the particles. service.gov.uk In cases of ingestion, gastrointestinal (GIT) decontamination methods are employed. While gastric lavage with potassium permanganate (B83412) solution (1:10,000) has been traditionally used to oxidize phosphine to non-toxic phosphate (B84403), recent studies have highlighted the efficacy of oil-based solutions. nih.govresearchgate.net In-vitro experiments suggest that vegetable oils and liquid paraffin (B1166041) can inhibit the release of phosphine from ingested this compound. nih.govsrce.hr A systematic review and meta-analysis of seven randomized controlled trials found that gastric lavage with paraffin oil was associated with a lower risk of mortality and need for intubation. tandfonline.comnih.gov Coconut oil also showed some benefits in reducing the need for intubation and prolonging survival time. tandfonline.comnih.gov

For residual dust and fumigant wastes, wet decontamination methods are common. This process, often referred to as immersion hydrolysis treatment, uses solutions like water, detergent water, or dilute acid to promote the degradation of any unreacted this compound. 4farmers.com.aupwr.edu.pl One manufacturer's instructions for deactivation on ships specify mixing the residual material with water and a low-foam detergent in an open-topped drum in the open air. andrewliu.com.hk Another approach involves the absorption and oxidation of the evolved phosphine gas. One study found that using a 1%-8% (w/w) sodium hypochlorite (B82951) solution as an oxidizing agent could achieve a phosphine absorption rate of 41% to 61%. researchgate.net

Table 1: Comparison of Chemical and Physical Decontamination Methods

Method	Application	Mechanism	Key Findings/Recommendations
Dry Decontamination	Skin/Surface Contamination	Physical removal of AlP particles using absorbent materials. service.gov.uk	Recommended for incidents unless chemical burns are present. service.gov.uk
Oil-Based Gastric Lavage (e.g., Paraffin Oil)	Ingestion	Inhibits the release of phosphine gas from AlP in the stomach. nih.govsrce.hr	Associated with lower mortality and need for intubation compared to conventional lavage. tandfonline.comnih.gov
Potassium Permanganate Lavage	Ingestion	Oxidizes phosphine into non-toxic phosphate. nih.govresearchgate.net	A traditional method; some concerns exist about exothermic reactions and water facilitating PH3 release. researchgate.netsrce.hr
Immersion Hydrolysis (Wet Deactivation)	Spent Fumigant Residues	Accelerates the hydrolysis of unreacted AlP using water and detergents or dilute acids. 4farmers.com.aupwr.edu.pl	A common method for deactivating residues before final disposal. andrewliu.com.hk A study found simple immersion reduced AlP concentration by 19.5% to 31.9%, but significant amounts remained. pwr.edu.pl
Gas Absorption/Oxidation	Evolved Phosphine Gas	Passes phosphine gas through an oxidant solution to neutralize it. researchgate.net	Sodium hypochlorite solution (1-8%) absorbed 41-61% of phosphine gas. researchgate.net

Waste Management Strategies for Spent Fumigants and Residues

Proper management of waste from this compound fumigation is crucial to prevent accidents, environmental contamination, and health hazards. andrewliu.com.hknautinst.org A key distinction is made between fully reacted and partially spent residues. Fully reacted residue, a grayish-white powder, is considered safe for disposal, while waste containing unreacted material is classified as hazardous and requires deactivation before disposal. nautinst.orgindfumco.com

Deactivation of Residues: Partially spent residues must be deactivated to eliminate the remaining unreacted this compound. The recommended procedure is to mix the material with water and a wetting agent, such as a low-foam detergent, in an open-air location where the released phosphine gas can safely disperse. andrewliu.com.hkfao.org This should continue until all bubbling ceases, indicating the reaction is complete. 4farmers.com.au It is critical to avoid confining partially spent dust, as the continued release of phosphine can create a flammable and explosive atmosphere. az.gov

Disposal of Deactivated Residues and Containers: Once deactivated, the residue can be disposed of in a suitably approved site. andrewliu.com.hknautinst.org A common method is to bury the material in an approved disposal pit at a depth of at least 500 mm, clear of waterways and vegetation. 4farmers.com.au Empty containers also require careful handling. They should be triple-rinsed with soapy water, with the rinsings disposed of in the approved pit. The containers should then be destroyed by breaking, crushing, or puncturing before being sent to a local authority landfill or buried. 4farmers.com.auindfumco.com Burning empty containers or the product is prohibited. 4farmers.com.au

Key Handling Precautions:

Avoid Confinement: Never store residues in a closed drum or sealed container, as this can lead to an explosion. nautinst.org

Avoid Moisture Exposure: Do not pile or store residues on an open deck or other areas exposed to damp conditions, which can accelerate gas release and create a fire hazard. nautinst.org

Use Trained Personnel: Whenever possible, the collection and disposal of fumigation waste should be handled by properly trained contractors. andrewliu.com.hknautinst.org

Follow Instructions: Always adhere to the manufacturer's instructions and relevant safety regulations for disposal. andrewliu.com.hknautinst.org

Table 2: Waste Management Strategies for this compound Residues

Waste Type	Hazard Level	Recommended Management Strategy	Prohibited Actions
Fully Reacted Residue	Non-hazardous indfumco.com	Disposal at a suitably approved site or deep burial. 4farmers.com.aunautinst.org	N/A
Partially Reacted/Spent Residue	Hazardous nautinst.orgindfumco.com	1. Deactivate by mixing with water and detergent in an open, well-ventilated area until bubbling stops. 4farmers.com.auandrewliu.com.hk 2. Dispose of the resulting slurry via deep burial in an approved pit. 4farmers.com.au	Do not store in sealed containers; Do not expose to uncontrolled moisture. nautinst.org
Empty Containers	Potentially Hazardous	1. Triple rinse with soapy water. 4farmers.com.au 2. Dispose of rinsate in an approved pit. 4farmers.com.au 3. Destroy container (crush, puncture). 4farmers.com.au 4. Dispose of in a landfill or by burial. 4farmers.com.auindfumco.com	Do not burn empty containers. 4farmers.com.au

Regulatory Frameworks and Policy in Environmental and Agricultural Domains

National and International Regulations on Production and Use

The regulation of aluminum phosphide (B1233454) spans across various national jurisdictions and is influenced by international guidelines and agreements, particularly concerning hazardous substances and pesticides.

European Union: Within the European Union, aluminum phosphide is an approved active substance under Regulation (EC) No 1107/2009, which governs the authorization of plant protection products europa.eu. Its approval is set to expire on November 30, 2026, and it is authorized in numerous EEA countries europa.euherts.ac.uk. The use of this compound products in the EU is also subject to biocidal product regulations, creating a dual regulatory framework for certain applications bpca.org.uk.

South Africa: In South Africa, this compound is registered under the Fertilizers, Farm Feeds, Agricultural Remedies and Stock Remedies Act, 1947 (Act No. 36 of 1947). It is permitted for the fumigation of foodstuffs in enclosed spaces like grain storage facilities and for controlling rodents and moles in field conditions sapca.org.za. Furthermore, it is classified as a Group 1, Category B hazardous substance under the Hazardous Substances Act, 1973 (Act No. 15 of 1973), necessitating adherence to both legislative frameworks sapca.org.za. Sales are restricted to licensed individuals, primarily bona fide farmers and registered pest control operators, with all transactions meticulously recorded sapca.org.za.

United Arab Emirates (UAE): The UAE's Ministry of Environment and Water (MoEW) has banned this compound for the eradication of household pests in residential and commercial areas due to its extreme toxicity moccae.gov.ae. Permits for its use are strictly limited to agricultural purposes on an industrial scale, under the surveillance of qualified specialists and agricultural engineers moccae.gov.ae. Violators face prosecution under federal law, with penalties including imprisonment and fines moccae.gov.ae.

China: China is implementing control measures for this compound, including revoking pesticide registration and production licenses for formulation manufacturers, except for those producing the technical grade active ingredient. These changes, effective from March 1, 2025, will restrict the use of this compound formulations exclusively to the control of stored grain pests cirs-group.comcirs-group.com.

Environmental Protection Agency (EPA) Standards and Guidelines

In the United States, the Environmental Protection Agency (EPA) plays a central role in regulating this compound as a pesticide under the Federal Insecticide, Fungicide, and Rodenticide Act (FIFRA) epa.gov. The EPA conducts periodic reevaluations of registered pesticides to ensure they meet current safety standards based on evolving scientific and regulatory information epa.gov.

Registration and Reregistration: this compound was first registered as a pesticide in the U.S. in 1958 epa.govepa.gov. The EPA has undertaken extensive reregistration processes, issuing a Pesticide Registration Standard in 1981 and subsequent amended standards in 1986, which mandated additional data submissions and labeling changes epa.govepa.gov. The agency finalized a Reregistration Eligibility Decision (RED) for aluminum and magnesium phosphide in 1998, outlining the conditions under which these uses remain eligible for reregistration epa.gov.

Classification and Exposure Limits: All registered this compound products in the U.S. are classified as "Restricted Use Pesticides" (RUPs) due to their significant inhalation hazard to humans epa.govepa.govregulations.govaz.gov. The EPA has established tolerances for phosphine (B1218219) gas residues in raw agricultural commodities, processed foods, and animal feeds resulting from postharvest applications and burrow treatments epa.gov. For instance, 40 CFR §180.225 specifies tolerances for residues in raw agricultural commodities epa.gov. The EPA also sets or references occupational exposure limits, such as the Occupational Safety and Health Administration (OSHA) Permissible Exposure Limit (PEL) for phosphine gas, which is 0.3 ppm (8-hour Time-Weighted Average) regulations.gov. Additionally, the EPA has developed Acute Exposure Guideline Levels (AEGLs) for this compound, providing airborne concentration limits for various exposure durations to protect the public nih.gov.

Use Restrictions and Labeling: In response to safety concerns, the EPA announced expanded use restrictions for aluminum and magnesium phosphide products used in rodent burrow fumigation in April 2010 ca.govepa.gov. These restrictions include prohibiting use around residential areas and specifying approved application sites ca.govepa.gov. The EPA mandates that product labeling must comply with these regulations and RED requirements, with ongoing review processes like the Proposed Interim Registration Review Decision (PID) continuing to shape these guidelines epa.govregulations.gov.

Agricultural and Pest Control Legislation

This compound is a critical tool in agricultural pest management, primarily used as a fumigant to protect stored commodities from insects and to control burrowing rodents in various settings. Its application is governed by specific legislation and requirements designed to ensure safe and effective use.

Approved Uses: this compound is approved for the fumigation of raw agricultural commodities, animal feeds, processed foods, and other non-food items when commodity temperatures are above 40°F (5°C) epa.govaz.gov. It is also used for controlling burrowing vertebrate pests, such as prairie dogs, voles, rats, mice, and moles, in non-crop and agricultural areas epa.govaz.govusda.gov.

Prohibited Uses and Site Restrictions: Legislation and labeling strictly prohibit the use of this compound in or around residential areas, including single-family and multi-family residential properties, nursing homes, schools (with exceptions for athletic fields), day care facilities, and hospitals az.govca.govepa.gov.

Permitted Application Sites: Approved sites for burrowing pest control include agricultural areas, orchards, non-crop areas (such as pasture and rangeland), golf courses, athletic fields, parks and recreational areas, cemeteries, airports, rights-of-way, earthen dams, and other non-residential institutional or industrial sites ca.govepa.gov.

Fumigation Management Plans (FMPs): A critical requirement mandated by the EPA and often reinforced by state regulations is the preparation of a Fumigation Management Plan (FMP) before any application of this compound az.govbroomfield.orgoregon.gov. The FMP serves as a detailed written description of the steps necessary for a safe, legal, and effective fumigation, including applicator information, emergency contacts, product details, site maps, and safety checklists broomfield.orgoregon.gov. These plans must be retained for at least two years oregon.gov.

Buffer Zones and Signage: To mitigate exposure risks, particularly for rodent burrow fumigation, EPA restrictions mandate buffer zones. A 100-foot buffer zone is typically required from any enclosed structures that could be inhabited by people ca.govepa.govbroomfield.org. Local regulations may impose additional buffer zones, such as 50 feet from high public use areas like parks and athletic fields, or 20 feet from trails broomfield.org. Signage requirements are also in place to notify the public of treated areas broomfield.org.

Certified Applicators and Storage: this compound products are restricted-use pesticides, meaning they can only be purchased and applied by certified pesticide applicators or individuals under their direct supervision az.govusda.govoregon.gov. Proper storage is also regulated, requiring products to be kept in locked facilities and separate from other pesticides sapca.org.za.

The comprehensive regulatory framework surrounding this compound underscores its critical role in pest management, balanced with a strong emphasis on safety and environmental protection through strict controls on its production, distribution, and application.

Frontiers in Aluminum Phosphide Research

Innovations in Synthesis and Formulation Development

The synthesis of aluminum phosphide (B1233454) (AlP) primarily involves the direct combination of its constituent elements, aluminum and phosphorus wikipedia.org. While the fundamental synthesis remains consistent, innovations are concentrated on the formulation of AlP products to enhance their safety, efficacy, and shelf-life. Recent developments include the introduction of moisture-resistant packaging for AlP tablets, which significantly improves their shelf life and user safety by ensuring controlled phosphine (B1218219) gas release globalgrowthinsights.com. Furthermore, low-residue formulations have been developed, particularly targeting markets with stringent environmental standards, such as the European Union globalgrowthinsights.com. Other innovative formulations include water-soluble tablets, designed for easier application in humid conditions globalgrowthinsights.com. Research is also exploring mechanochemical synthesis methods for producing AlP as a component in advanced materials, such as flame retardants for epoxy resins, where high-energy ball milling plays a crucial role in the reaction researchgate.net.

Formulation Innovation	Key Feature	Benefit	Source
Moisture-resistant packaging	Protects tablets from ambient moisture	Enhanced shelf life, improved user safety, controlled gas release	globalgrowthinsights.com
Low-residue formulations	Designed to minimize residual byproducts	Compliance with environmental standards, reduced environmental impact	globalgrowthinsights.com
Water-soluble tablets	Dissolves readily in water	Easier application in humid regions	globalgrowthinsights.com
Mechanochemical synthesis (e.g., TiP/AlP@C)	High-energy ball milling of precursors	Production of hybrid flame retardants, improved material properties	researchgate.net

Enhanced Analytical Techniques for Environmental Monitoring

The detection and quantification of phosphine gas, the active agent released by aluminum phosphide, are critical for both occupational safety and environmental monitoring. Traditional methods include the use of silver nitrate-impregnated papers, which turn black in the presence of phosphine due to the formation of silver phosphate (B84403) als-journal.com. More advanced and quantitative techniques are essential for precise monitoring. Gas chromatography (GC), particularly when coupled with a nitrogen-phosphorus detector (NPD), offers high sensitivity and specificity for phosphine detection als-journal.com. Headspace gas chromatography coupled with mass spectrometry (HS-GC-MS) has also been developed for analyzing phosphine metabolites in biological matrices, proving useful in forensic applications and for detecting residual phosphine researchgate.netnih.gov. Colorimetric methods and gas sensors are also employed, with ongoing research aimed at improving their sensitivity, accuracy, and real-time monitoring capabilities researchgate.net.

Analytical Technique	Principle/Application	Sensitivity/Notes	Source
Silver nitrate (B79036) paper test	Qualitative detection of phosphine gas	Turns black upon reaction with phosphine	als-journal.com
Gas Chromatography (GC) with Nitrogen Phosphorus Detector (NPD)	Quantitative analysis of phosphine gas	High sensitivity and specificity	als-journal.com
Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)	Detection of phosphine and its metabolites in biological samples	Can detect quantities as low as 0.2 μg/mL; useful for forensic applications	researchgate.netnih.gov
Colorimetric Methods	Detection of phosphine residues	Commonly used techniques for monitoring residues in foodstuffs	researchgate.net
Gas Sensors	Real-time monitoring of phosphine concentrations	Promising method requiring further development for enhanced accuracy and sensitivity	researchgate.net

Sustainable Application Strategies and Alternatives

This compound's primary application is as a fumigant for stored grains and in other pest control scenarios. While phosphine gas itself is considered an alternative to ozone-depleting fumigants like methyl bromide, research into "sustainable application strategies" for AlP focuses on optimizing its use to minimize environmental impact and enhance safety. This includes the development of formulations that offer controlled release of phosphine, reducing the potential for rapid dissipation and ensuring efficacy over the required period globalgrowthinsights.comfao.org. Innovations like low-residue formulations also contribute to sustainability by minimizing the presence of byproducts in treated environments globalgrowthinsights.com. While direct "alternatives" to this compound for its core fumigation function are not extensively detailed in the provided literature, the broader context of sustainable pest management includes integrated pest management (IPM) strategies globalgrowthinsights.com. The environmental fate studies indicate that AlP and its primary hydrolysis product, phosphine, are not persistent and degrade relatively quickly in the environment, posing low risk to groundwater epa.govorst.edu.

Exploration of Novel Material Properties and Applications

Beyond its established role as a fumigant, this compound (AlP) is recognized for its properties as a semiconductor material. Bulk AlP exhibits a wide band gap, typically around 2.45 eV matweb.commatweb.com, and possesses a zinc blende crystal structure wikipedia.orgmatweb.com. Research has explored two-dimensional (2D) AlP monolayers and bilayers, demonstrating that their electronic and optical properties, including their band gaps, can be tuned through mechanical strain and electric fields rsc.orgmdpi.comrsc.org. This tunability makes AlP a promising candidate for applications in nanoelectric devices, such as detectors and light-emitting diodes mdpi.comrsc.org. Furthermore, AlP is being investigated as an anode material for lithium-ion batteries, showcasing excellent electrochemical properties, including high reversible specific capacity and good cycle life researchgate.net. Its inclusion in hybrid phosphide flame retardants also highlights its potential in materials science for enhancing the fire resistance of polymers researchgate.netscience.gov.

Application Area	Material Property Utilized	Specific Application	Source
Semiconductors	Wide band gap (approx. 2.45 eV), Zinc blende structure	Nanoelectric devices, detectors, light-emitting diodes	wikipedia.orgmatweb.commatweb.commdpi.comrsc.org
Energy Storage	Electrochemical properties, conductivity (with CNTs)	Anode material for lithium-ion batteries	researchgate.net
Materials Science	Synergistic charring effect, thermal stability	Flame retardants for polymers (e.g., epoxy resin)	researchgate.netscience.gov

Advanced Mechanistic Studies on Chemical Reactivity

The chemical reactivity of this compound is central to its function and toxicity. AlP readily reacts with moisture or acidic environments to liberate phosphine gas (PH₃) wikipedia.orgepa.govorst.edupomais.comnih.govwikipedia.orgoup.combigpesticides.comnoaa.gov. The general reaction with water is: AlP + 3 H₂O → Al(OH)₃ + PH₃ wikipedia.orgepa.govnih.govwikipedia.org. In the acidic environment of the stomach, the reaction is: AlP + 3 HCl → AlCl₃ + PH₃ wikipedia.orgnih.govwikipedia.org. Phosphine gas is the primary toxicant, acting as a cytotoxic compound. Mechanistic studies indicate that phosphine interferes with cellular respiration by inhibiting cytochrome C oxidase, a key enzyme in the mitochondrial electron transport chain, thereby disrupting ATP synthesis and leading to cellular hypoxia pomais.comnih.govwikipedia.orgbigpesticides.comresearchgate.net. This process also results in significant cellular oxidative stress pomais.comresearchgate.netscitechnol.com. While the exact mechanism remains under investigation, the disruption of mitochondrial function and potential generation of reactive oxygen species are considered primary contributors to AlP's toxicity, leading to multi-organ failure nih.govwikipedia.orgresearchgate.net. The presence of ammonium (B1175870) carbamate (B1207046) in commercial AlP formulations is designed to suppress phosphine flammability by decomposing into ammonia (B1221849) and carbon dioxide nih.gov.

Compound List:

this compound (AlP)

Phosphine (PH₃)

Aluminum hydroxide (B78521) (Al(OH)₃)

Magnesium phosphide (Mg₃P₂)

Magnesium hydroxide (Mg(OH)₂)

Ammonium carbamate

Ammonium bicarbonate

Urea

Paraffin (B1166041)

Methyl bromide (MB)

Carbon dioxide (CO₂)

Nitrogen (N₂)

Sulfuryl fluoride (B91410)

Carbonyl sulphide

Propylene oxide

Methyl iodide

Ozone

Ethyl formate (B1220265)

Hydrogen cyanide (HCN)

Ethane dinitrile (EDN) / Cyanogen (C₂N₂)

Potassium permanganate (B83412) (KMnO₄)

Sodium bicarbonate

Omeprazole

Magnesium sulfate (B86663)

Coconut oil

Activated charcoal

N-acetylcysteine (NAC)

Coenzyme Q10 (CoQ10)

Titanium phosphide (TiP)

Carbon nanotubes

Aluminum phosphate (AlPO₄)

Q & A

Q. What are the standard laboratory methods for synthesizing aluminum phosphide (AlP)?

this compound is synthesized by reacting red phosphorus with aluminum powder under high-temperature calcination. The reaction must be conducted in an inert atmosphere to prevent oxidation. Product purity is confirmed via X-ray diffraction (XRD) and Fourier-transform infrared spectroscopy (FTIR) to verify the cubic sphalerite crystal structure .

Q. How can this compound exposure be detected in biological or environmental samples?

Detection methods include:

• Silver nitrate test : Immersing silver nitrate-impregnated strips in gastric fluid or environmental samples; darkening indicates phosphine (PH₃) release .
• Gas chromatography-mass spectrometry (GC-MS) : Quantifies PH₃ gas in air or biological matrices .
• Infrared spectroscopy : Identifies AlP-specific vibrational modes in solid residues .

Q. What are the primary toxicity mechanisms of this compound in biological systems?

AlP hydrolyzes in acidic environments (e.g., stomach) to release PH₃, which inhibits mitochondrial cytochrome oxidase, disrupting oxidative phosphorylation. This leads to ATP depletion, oxidative stress, and cell death. In vivo studies in rats show elevated lactate dehydrogenase (LDH) and total bilirubin, indicating hepatic and renal damage .

Intermediate Research Questions

Q. What experimental models are used to study this compound toxicity?

• In vivo models : Rodents are dosed orally with AlP (1–10 mg/kg) to assess acute toxicity, with mortality rates tracked alongside biomarkers like blood lactate and cardiac troponin .
• In vitro assays : Isolated mitochondria exposed to PH₃ show reduced oxygen consumption and ATP synthesis, validated via polarographic techniques .

Q. Which clinical and laboratory parameters predict mortality in acute AlP poisoning?

Prognostic factors include:

• Blood lactate > 4.5 mmol/L : Indicates severe metabolic acidosis (sensitivity: 89%, specificity: 76%) .
• C-reactive protein (CRP) > 20 mg/L : Correlates with systemic inflammation and multi-organ failure .
• ECG abnormalities : ST-segment elevation, ventricular arrhythmias, and QTc prolongation (>500 ms) predict cardiac arrest .

Advanced Research Questions

Q. How can selective etching techniques improve semiconductor research involving AlP-containing materials?

Inductively coupled plasma reactive-ion etching (ICP-RIE) with SiCl₄/SF₆ mixtures achieves selectivity >2700:1 for gallium phosphide (GaP) over aluminum gallium phosphide (AlGaP). This enables precise fabrication of optoelectronic devices using thin AlGaP stop layers .

Q. What novel antidote strategies are being explored for AlP poisoning?

• Boric acid : Reacts with PH₃ to form non-toxic boron-phosphorus compounds in vitro (reaction efficiency: 92% at pH 7.4) .
• Intravenous lipid emulsion (ILE) : Binds lipid-soluble PH₃, reducing cardiac toxicity in clinical case studies .
• Antioxidant cocktails : Combinations of vitamin E, curcumin, and N-acetylcysteine mitigate oxidative damage in rat models .

Q. How do oxidative stress markers correlate with AlP-induced organ damage?

In rat studies, AlP exposure increases malondialdehyde (MDA) by 300% (lipid peroxidation) and reduces glutathione (GSH) by 60% in liver tissue. Histopathology confirms centrilobular necrosis and renal tubular degeneration .

Q. What statistical approaches are recommended for analyzing AlP poisoning clinical data?

Use multivariate logistic regression to adjust for confounders (e.g., age, dose). Kaplan-Meier survival analysis with Cox proportional hazards models identifies time-dependent risk factors (e.g., hypotension, pH <7.2) .

Q. Can adjuvant therapies like hemodialysis improve outcomes in AlP poisoning?

Hemoperfusion with activated charcoal reduces free PH₃ levels by 40–50% in preclinical models. However, clinical efficacy remains limited due to rapid PH₃ distribution; early intervention (<4 hours post-ingestion) is critical .